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Compound of Interest |

5-Amino-2-(2-hydroxy-ethyl)-
Compound Name:

isoindole-1,3-dione
CAS No.: 51419-28-4

Cat. No.: B1300842

Get Quote

\ J

For: Researchers, scientists, and drug development professionals.

Introduction: Unveiling Cellular Landscapes with a
Solvatochromic Scaffold

In the dynamic world of cellular and molecular biology, fluorescent probes are indispensable
tools for visualizing the intricate machinery of life. Among the vast arsenal of available
fluorophores, those exhibiting sensitivity to their local environment offer a unique advantage,
enabling the study of not just localization, but also the biophysical properties of subcellular
compartments. 4-Amino-N-(2-hydroxyethyl)phthalimide is an emerging fluorescent probe built
upon the well-established 4-aminophthalimide (4-AP) scaffold. The inherent photophysical
characteristics of the 4-AP core, particularly its pronounced solvatochromism, make 4-amino-N-
(2-hydroxyethyl)phthalimide a promising candidate for a variety of bioimaging applications.[1][2]

The defining feature of 4-aminophthalimide derivatives is their remarkable sensitivity to solvent
polarity.[2] This arises from a significant increase in the dipole moment upon photoexcitation,
leading to a pronounced bathochromic (red) shift in emission spectra with increasing solvent
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polarity.[3] In nonpolar environments, such as the interior of lipid droplets or cellular
membranes, these probes typically exhibit strong fluorescence with shorter emission
wavelengths. Conversely, in polar, aqueous environments like the cytoplasm, their fluorescence
is often quenched and red-shifted. This "turn-on" characteristic in hydrophobic environments is
a key attribute for high-contrast imaging of specific organelles.

This application note provides a comprehensive guide to the potential uses of 4-amino-N-(2-
hydroxyethyl)phthalimide in bioimaging. We will delve into its photophysical properties, offer
detailed protocols for cellular staining, and discuss the causality behind the experimental
design, empowering researchers to effectively harness the capabilities of this versatile
fluorophore. While specific bioimaging data for 4-amino-N-(2-hydroxyethyl)phthalimide is still
emerging, the principles and protocols outlined herein are based on the well-documented
behavior of the 4-aminophthalimide fluorophore and its derivatives.

Physicochemical and Spectroscopic Properties

The photophysical properties of 4-amino-N-(2-hydroxyethyl)phthalimide are dominated by the
4-aminophthalimide core. The N-(2-hydroxyethyl) substituent enhances aqueous solubility and
provides a potential site for further conjugation. The fluorescence quantum yield of 4-
aminophthalimide is highly dependent on the solvent environment, being significantly higher in
nonpolar solvents and decreasing in protic, polar solvents.[2]
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Property Value Source
Molecular Formula C10H10N203 N/A
Molecular Weight 206.20 g/mol N/A
Excitation Max (Aex) ~370 nm (in nonpolar solvents)  [1]
o ~410 nm (in cyclohexane) to
Emission Max (Aem) ) [1]
~570 nm (in water)
_ Large and solvent-dependent
Stokes Shift N/A

(up to 8,000 cm™Y)

Quantum Yield (®F)

High in nonpolar solvents (e.g.,
0.63-0.76 in aprotic solvents),
low in polar, protic solvents

(e.g., ~0.1 in methanol)

[2]

Solubility

Moderately soluble in polar
organic solvents (e.g., DMSO,
ethanol), sparingly soluble in

water.

[4]

Note: The spectroscopic data presented are based on the parent compound, 4-

aminophthalimide, and may vary slightly for 4-amino-N-(2-hydroxyethyl)phthalimide.

Mechanism of Solvatochromic Fluorescence

The environment-sensitive fluorescence of 4-aminophthalimide is a result of intramolecular

charge transfer (ICT) upon photoexcitation. The amino group at the 4-position acts as an

electron donor, while the phthalimide moiety serves as an electron acceptor.
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Caption: Mechanism of solvatochromic fluorescence in 4-aminophthalimide.

In nonpolar solvents, the excited ICT state is less stabilized, leading to a higher energy gap for
fluorescence emission (blue-shifted) and a higher quantum yield. In polar solvents, the solvent
molecules reorient around the highly polar excited state, stabilizing it and lowering the energy
of the emitted photon (red-shifted). This solvent relaxation also promotes non-radiative decay
pathways, resulting in a lower fluorescence quantum yield.

Applications in Bioimaging: Probing Cellular
Microenvironments

The solvatochromic properties of 4-amino-N-(2-hydroxyethyl)phthalimide make it a versatile
tool for imaging hydrophobic structures within cells with high contrast.

Lipid Droplet Staining

Causality: Lipid droplets are organelles with a highly nonpolar core of neutral lipids. This
hydrophobic environment is ideal for the accumulation of lipophilic dyes and for maximizing the
fluorescence quantum yield of solvatochromic probes like 4-amino-N-(2-
hydroxyethyl)phthalimide. The probe is expected to be highly fluorescent within lipid droplets
while remaining relatively dim in the surrounding aqueous cytoplasm, providing excellent
signal-to-noise ratio.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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